![molecular formula C15H13F3N10 B2569071 N-methyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-amine CAS No. 2198054-82-7](/img/structure/B2569071.png)
N-methyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with the molecular formula C15H13F3N10 . It has an average mass of 390.326 Da and a monoisotopic mass of 390.127686 Da .
Molecular Structure Analysis
The compound has a complex structure with multiple ring systems, including two triazolo[4,3-b]pyridazine rings . It contains 10 hydrogen bond acceptors and no hydrogen bond donors . It has 4 freely rotating bonds .Physical And Chemical Properties Analysis
The compound has a density of 1.8±0.1 g/cm3 . It has a molar refractivity of 93.0±0.5 cm3 . The compound has a polar surface area of 93 Å2 and a molar volume of 216.0±7.0 cm3 . The compound’s ACD/LogP is -0.08 .Scientific Research Applications
Chemical Synthesis and Modification
N-methyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-amine and similar compounds have been the subject of research in chemical synthesis. For instance, studies have described the N-Amination of imidazo[1,2-a]pyridines, pyrido[1,2-a]benzimidazole, s-triazolo[1,5-a]pyridines, and s-triazolo-[4,3-a]pyridines. This research opens the door to creating a range of compounds with potential pharmaceutical applications (Glover & Rowbottom, 1976).
Antitumor and Antimicrobial Properties
Compounds containing the triazolo[4,3-b]pyridazin-6-yl structure have been investigated for their potential antitumor and antimicrobial activities. Novel N-arylpyrazole-containing enaminones were synthesized and evaluated for their cytotoxic effects against human breast cell line and liver carcinoma cell line, demonstrating inhibition effects comparable to those of standard treatments (Riyadh, 2011).
Potential in Asthma Treatment
Research has also explored the potential of fused pyridazines, which include structures similar to this compound, in treating asthma and respiratory diseases. These studies have led to the development of compounds with potent anti-asthmatic activity, expanding the therapeutic possibilities for respiratory conditions (Kuwahara et al., 1997).
Future Directions
The compound could potentially be used in the development of new medicines . For example, a patent application discloses the use of a similar compound in preparing medicaments for relieving or controlling excessive lung inflammatory reaction . This compound not only can effectively inhibit excessive lung inflammatory reaction but also can inhibit metastasis and infiltration of lung cancer .
properties
IUPAC Name |
N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F3N10/c1-25(12-4-3-11-21-22-14(15(16,17)18)28(11)24-12)9-6-26(7-9)13-5-2-10-20-19-8-27(10)23-13/h2-5,8-9H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDFNODIWYVGRGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=NN5C(=NN=C5C(F)(F)F)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F3N10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.